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Efficacy Endpoint
Control Arm
(SoC alone)
(n=37)

20mg Onvansertib
+ SoC (n=36)

30mg Onvansertib + SoC
(n=37)

Confirmed Objective
Response Rate (ORR) [1]

30% (11/37) 42% (15/36) 49% (18/37)

6-Month Confirmed ORR
[1]

22% (8/37) 33% (12/36) 46% (17/37)

ORR (incl. unconfirmed)
[1]

43% (16/37) 50% (18/36) 59% (22/37)

Progression-Free
Survival (PFS)

Early trend
favors control [1]

[2]

Early curve
separation [1]

Trend favors 30mg dose;
median PFS not reached [1]

[3] [2]

Depth of Response &
Early Tumor Shrinkage

-- Dose-dependent

improvement [1]

Deeper responses observed
[1]

Key Experimental Protocol: CRDF-004 Phase 2 Trial
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The data in the table above comes from the CRDF-004 trial, a randomized Phase 2 study. Here are the key

methodological details [1]:

Clinicaltrials.gov Identifier: NCT06106308
Population: Patients with previously untreated, RAS-mutated (KRAS or NRAS) metastatic colorectal

cancer.
Study Arms: Patients were randomized 1:1:1 to one of three arms:

Arm 1: Standard of Care (SoC) alone (FOLFIRI/FOLFOX + bevacizumab)
Arm 2: SoC + 20 mg onvansertib
Arm 3: SoC + 30 mg onvansertib

Dosing Schedule: Onvansertib was administered orally on days 1-5 and 15-19 of each 28-day

cycle.
Primary Endpoint: Objective Response Rate (ORR) as assessed by Blinded Independent Central

Review.
Key Secondary Endpoints: Progression-free survival (PFS), Duration of Response (DOR), and

Safety.

Mechanism of Action & Signaling Pathway

Onvansertib's efficacy is driven by its targeted mechanism of action. The diagram below illustrates how it

disrupts cancer cell division.
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The efficacy of combining onvansertib with standard chemotherapy is based on a strong biological

rationale. Preclinical studies suggest that PLK1 inhibition can overcome resistance to DNA-damaging

agents and has shown synthetic lethality with KRAS mutations [4]. Furthermore, research indicates that

onvansertib may inhibit the hypoxia pathway and exhibit synergistic anti-tumor activity when combined

with bevacizumab, an anti-angiogenic agent [4].

Key Takeaways for Researchers

Dose-Dependent Efficacy: The 30 mg dose of onvansertib demonstrates a consistent and superior
efficacy profile across multiple endpoints, including ORR, depth of response, and early PFS trends [1]

[2].
Favorable Safety Profile: The combination of onvansertib with FOLFIRI/FOLFOX and bevacizumab

has been well-tolerated in clinical trials, with no major unexpected toxicities. The most common
treatment-emergent adverse event is neutropenia [1] [3].

Impact of Prior Therapy: Earlier-phase trials in the second-line setting revealed significantly higher
response rates (ORR of 76.9%) in patients who were bevacizumab-naïve, suggesting that prior
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bevacizumab exposure may influence treatment efficacy [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Cardiff Oncology Announces Positive Data from Ongoing ... [investors.cardiffoncology.com]

2. First-Line Onvansertib Plus Bevacizumab and Chemo ... [onclive.com]

3. Onvansertib Exhibits Encouraging Responses in RAS- ... [cancernetwork.com]

4. Onvansertib in Combination With Chemotherapy and ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Efficacy Data: Onvansertib 30mg vs. 20mg vs. Standard of Care].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b538149#onvansertib-30mg-dose-response-relationship-

efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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